Cas no 1261955-01-4 (5-methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid)

• Product Name: 5-methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid
• CAS No: 1261955-01-4
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• MDL: MFCD18321207
• CID: 1219284
• PubChem ID: 53227097
• Update Time: 2025-06-13

5-methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid
• 1261955-01-4
• MFCD18321207
• 4-Methoxy-3'-(methoxycarbonyl)-[1,1'-biphenyl]-2-carboxylic acid
• DTXSID20690684
• 2-(3-METHOXYCARBONYLPHENYL)-5-METHOXYBENZOIC ACID
• 2-(3-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
• 4-Methoxy-3'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18321207
• Inchi： 1S/C16H14O5/c1-20-12-6-7-13(14(9-12)15(17)18)10-4-3-5-11(8-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key： PQWJEFGRDMFZDF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 286.08412354g/mol
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.8Ų

Additional information on 5-methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid

Recent Advances in the Study of 5-Methoxy-2-(3-Methoxycarbonylphenyl)benzoic Acid (CAS: 1261955-01-4)

5-Methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid (CAS: 1261955-01-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzoic acid derivative structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 5-methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity of the final product, which is critical for pharmaceutical applications.

Pharmacological investigations have revealed that 5-methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid exhibits potent anti-inflammatory and anti-proliferative activities. In vitro studies using human cell lines have shown that the compound inhibits the NF-κB signaling pathway, a key regulator of inflammation and cancer progression. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer therapies.

Further research has explored the compound's pharmacokinetic properties. A recent preclinical study highlighted its favorable bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, challenges such as tissue-specific distribution and potential drug-drug interactions require further investigation to fully understand its clinical applicability.

In addition to its therapeutic potential, 5-methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid has been studied for its role as a chemical probe. Its ability to selectively bind to certain protein targets makes it a valuable tool for elucidating biological pathways and identifying new drug targets. This dual utility as both a therapeutic candidate and a research tool underscores its importance in the field.

In conclusion, the recent studies on 5-methoxy-2-(3-methoxycarbonylphenyl)benzoic Acid (CAS: 1261955-01-4) highlight its multifaceted potential in drug discovery and chemical biology. While significant progress has been made in understanding its synthesis and biological activities, further research is needed to address remaining challenges and fully realize its therapeutic benefits. This compound represents a promising avenue for future research and development in the pharmaceutical industry.